molecular formula C23H42N2O4 B8333417 Bis(2,2,6,6-tetramethylpiperidin-4-yl) pentanedioate CAS No. 67990-74-3

Bis(2,2,6,6-tetramethylpiperidin-4-yl) pentanedioate

Cat. No.: B8333417
CAS No.: 67990-74-3
M. Wt: 410.6 g/mol
InChI Key: YTCAGGVGRNNAHU-UHFFFAOYSA-N
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Description

Bis(2,2,6,6-tetramethylpiperidin-4-yl) pentanedioate is a useful research compound. Its molecular formula is C23H42N2O4 and its molecular weight is 410.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

67990-74-3

Molecular Formula

C23H42N2O4

Molecular Weight

410.6 g/mol

IUPAC Name

bis(2,2,6,6-tetramethylpiperidin-4-yl) pentanedioate

InChI

InChI=1S/C23H42N2O4/c1-20(2)12-16(13-21(3,4)24-20)28-18(26)10-9-11-19(27)29-17-14-22(5,6)25-23(7,8)15-17/h16-17,24-25H,9-15H2,1-8H3

InChI Key

YTCAGGVGRNNAHU-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(CC(N1)(C)C)OC(=O)CCCC(=O)OC2CC(NC(C2)(C)C)(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The use of di-(2,2,6,6-tetramethyl-4-piperidinyl) succinate as a light stabilizer for synthetic rubber latices containing TiO2 is suggested in Japanese Patent A-84/53545. The compound is mentioned there, but is not described in detail. Both compounds can be prepared process of U.S. application No. 3,840,494 by transesterifying 4-hydroxy-2,2,6,6-tetramethylpiperidine with a dialkyl succinate or glutarate, respectively. The homologous di-(1,2,2,6,6-pentamethyl-4-piperidinyl) succinate is also mentioned in U.S. application No. 3,840,494. Owing to its low melting point, however, this compound is not very suitable for use as a stabilizer for thermoplastic polymers. In contrast, di-(2,2,6,6-tetramethyl-4-piperidinyl) succinate melts at 118° C. and di-(2,2,6,6-tetramethyl-4-piperidinyl) glutarate melts at 83°-84° C., as a result of which dry mixing with the powdered or granulated thermoplastic polymer is possible.
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